Dichlorotetrafluoroethane

• CAS: 76-14-2
• Synonyms: 1,2-dichloro-1,1,2,2-tetrafluoroethane; 1,2-dichlorotetrafluoroethane; CFC 114; CFC-114; cryofluorane; FLUOROCARBON 114; Freon 114; Frigiderm
• Molecular Formula: C2Cl2F4; ClF2C-CClF2; C2Cl2F4
• Molecular Weight: 170.92 g/mol
• SMILES: C(C(F)(F)Cl)(F)(F)Cl
• InChI: InChI=1S/C2Cl2F4/c3-1(5,6)2(4,7)8
• InChIKey: DDMOUSALMHHKOS-UHFFFAOYSA-N
• Solubility: 7.61e-04 M; Souble in alcohol, ether; 0.013% in water; In water, 130 mg/L at 25 °C; Solubility in water at 25 °C: none; 0.01%

Procure Dichlorotetrafluoroethane (R-114, CAS 76-14-2) engineered for critical, non-commodity applications. Its chlorine-derived neutron absorption is essential for nuclear fuel processing criticality safety, a property absent in HFC alternatives. In maritime chiller systems, its positive evaporator pressure (~0 psig) prevents corrosive sea-air ingress, directly mitigating the operational risks of vacuum-operated refrigerants. Validate heat transfer parity with HFC-236ea on integral-fin tubes using condensation performance data before retrofitting. This medium-pressure, non-flammable CFC is supplied in liquefied gas cylinders for specialized industrial use. Ensure regulatory eligibility before ordering.

Dichlorotetrafluoroethane (CAS 76-14-2) | CFC-114 Refrigerant Technical Procurement Profile

Dichlorotetrafluoroethane (CAS 76-14-2), also designated as CFC-114 or R-114, is a fully halogenated chlorofluorocarbon (CFC) with the molecular formula CClF₂CClF₂ [1]. This compound exists as a colorless, non-flammable gas at ambient conditions with a faint ethereal odor, transitioning to a liquid under moderate pressure or cooling [1]. With a molecular weight of 170.92 g/mol, normal boiling point of 3.8 °C, and vapor pressure of approximately 1.9 atm at 21 °C, R-114 exhibits thermodynamic and physical properties that historically positioned it as a medium-pressure refrigerant and specialized industrial fluid [2].

• [1] Wikipedia contributors. (2023). 1,2-Dichlorotetrafluoroethane. Wikipedia, The Free Encyclopedia. View Source
• [2] Occupational Safety and Health Administration (OSHA). (2023). Dichlorotetrafluoroethane. Chemical Identification and Physical Properties. View Source

Why CFC-114 Cannot Be Readily Replaced by Other CFCs or HFCs

Direct substitution of dichlorotetrafluoroethane with other CFCs (e.g., R-11, R-12, R-113) or modern HFC alternatives is precluded by fundamental differences in vapor pressure, system operating pressure, neutron absorption characteristics, and material compatibility [1][2]. While R-114 is a medium-pressure refrigerant, R-11 operates at sub-atmospheric evaporator pressures, creating distinct system design requirements and leakage risks [1]. Furthermore, R-114's unique chlorine-containing molecular structure imparts specific neutron-absorbing properties essential for certain nuclear and specialized industrial applications, a characteristic entirely absent in chlorine-free HFC replacements such as HFC-236ea or HFC-134a [2]. These divergent performance and safety attributes necessitate rigorous, quantitative evaluation before any replacement decision.

• [1] DBpedia. (2022). 1,2-Dichlorotetrafluoroethane. DBpedia Knowledge Base. View Source
• [2] M. A. Bjorke et al. (1993). Nuclear criticality safety assessment of the proposed CFC replacement coolants. Oak Ridge National Laboratory, ORNL/TM--12475. View Source

Quantitative Evidence Differentiating Dichlorotetrafluoroethane from Analogues

Evaporator Pressure Superiority Over R-11 in Centrifugal Chillers

When utilized in centrifugal chillers, R-114 maintains a positive gauge pressure of approximately 0 psig in the evaporator under typical operating conditions, in contrast to R-11 which operates under a vacuum [1]. This pressure differential represents a critical engineering advantage for R-114, as it fundamentally prevents the ingress of atmospheric air and moisture into the refrigeration circuit, thereby mitigating corrosion, lubricant degradation, and system performance loss. This is why the U.S. Navy historically selected R-114 over R-11 for its shipboard chiller fleets [1].

Evidence Dimension	Evaporator Operating Pressure
Target Compound Data	Approximately 0 psig
Comparator Or Baseline	R-11 (Trichlorofluoromethane) operates at a vacuum (negative psig)
Quantified Difference	Positive pressure vs. sub-atmospheric (vacuum) operation
Conditions	Typical centrifugal chiller operating conditions; US Navy shipboard chiller specifications.

Why This Matters

This eliminates the risk of air/moisture infiltration, preserving system integrity and reducing maintenance downtime in critical applications.

• [1] DBpedia. (2022). 1,2-Dichlorotetrafluoroethane. DBpedia Knowledge Base. View Source

Neutron Absorption Capability Versus Fluorocarbon Replacements in Nuclear Environments

In nuclear material processing applications, R-114 functions as a neutron absorber due to its chlorine content, whereas chlorine-free fluorocarbon replacement coolants such as perfluorobutane (C4F10) and cycloperfluorobutane (C4F8) act as neutron moderators, increasing neutron multiplication and thus reactivity [1]. Comparative assessments of infinite media multiplication factors (k∞) for UF6/H/coolant mixtures confirm this fundamental and critical divergence in neutronic behavior between R-114 and its chlorine-free alternatives [1].

Evidence Dimension	Neutronic Behavior (Neutron Multiplication)
Target Compound Data	Neutron absorber (due to chlorine-35's high thermal neutron capture cross-section)
Comparator Or Baseline	Perfluorobutane (C4F10) and cycloperfluorobutane (C4F8) act as neutron moderators
Quantified Difference	Opposite effect on neutron economy: R-114 suppresses criticality while alternatives can promote it
Conditions	Infinite media multiplication factor (k∞) evaluation of UF6/H/coolant systems; 10-MW freezer/sublimer replacement calculations.

Why This Matters

In nuclear facilities, selecting a coolant that acts as a neutron absorber rather than a moderator is a critical safety requirement that directly informs procurement specifications.

• [1] M. A. Bjorke et al. (1993). Nuclear criticality safety assessment of the proposed CFC replacement coolants. Oak Ridge National Laboratory, ORNL/TM--12475. View Source

Ozone Depletion Potential (ODP) and Global Warming Potential (GWP) Benchmarking

R-114 is a Class I ozone-depleting substance under the Montreal Protocol [1]. Its environmental profile is characterized by an Ozone Depletion Potential (ODP) of 1.0 and a Global Warming Potential (GWP) of 9800 [2]. This places R-114 within the same high-ODP category as R-11 and R-12 (both ODP 1.0), but distinguishes it from R-113 (ODP 0.8) and R-115 (ODP 0.3-0.5) [2][3]. In contrast, modern HFC alternatives like R-134a have an ODP of 0 but still exhibit GWP values around 1430 [2]. This data is essential for regulatory compliance assessments in regions where CFC use is strictly controlled or prohibited.

Evidence Dimension	Ozone Depletion Potential (ODP) and Global Warming Potential (GWP)
Target Compound Data	ODP: 1.0; GWP: 9800
Comparator Or Baseline	R-11 (ODP 1.0, GWP 4750); R-12 (ODP 1.0, GWP 10900); R-113 (ODP 0.8, GWP 6130); R-134a (ODP 0, GWP 1430)
Quantified Difference	ODP parity with R-11/R-12; GWP 2.1× higher than R-11 and 6.9× higher than R-134a
Conditions	Values per Engineering ToolBox (2024) and IPCC assessments.

Why This Matters

This data is essential for regulatory compliance assessments in regions where CFC use is strictly controlled or prohibited.

• [1] Montreal Protocol on Substances that Deplete the Ozone Layer. (1987). Class I Controlled Substances. View Source
• [2] Engineering ToolBox. (2024). Refrigerants - Environmental Properties. Engineering ToolBox. View Source
• [3] IPCC/TEAP Special Report on Safeguarding the Ozone Layer and the Global Climate System. (2005). Cambridge University Press. View Source

Shell-Side Condensation Performance Parity with Modern HFC-236ea

Experimental data from a comparative study of shell-side condensation on integral-fin tubes demonstrates that R-114 and its proposed HFC replacement, R-236ea, yield similar condensation performance characteristics across a range of heat fluxes (15,000–40,000 W/m²) and tube geometries (plain, 1024 fpm, 1575 fpm) at a saturation temperature of 40°C . The study found that the 1024 fpm finned tube performed slightly better with R-236ea than with R-114, and the shell-side condensation heat transfer coefficient for superheated vapor remained within 7% of saturated vapor results . This provides a quantitative baseline for performance expectations in a potential retrofit scenario.

Evidence Dimension	Shell-side condensation heat transfer coefficient
Target Compound Data	Similar to R-236ea; superheated vapor results within 7% of saturated vapor results
Comparator Or Baseline	HFC-236ea (proposed CFC-114 replacement)
Quantified Difference	Similar performance characteristics; 1024 fpm tube performed slightly better with R-236ea
Conditions	Heat flux 15,000–40,000 W/m², saturation temperature 40°C, plain and integral-fin tubes (1024 fpm, 1575 fpm).

Why This Matters

This provides a quantitative baseline for performance expectations in a potential retrofit scenario from R-114 to R-236ea.

Dichlorotetrafluoroethane Application Scenarios Driven by Differentiating Properties

Legacy US Navy and Maritime Centrifugal Chiller Systems

In specialized maritime and naval chiller applications where system integrity is paramount, R-114 remains the specified refrigerant due to its positive evaporator pressure (approx. 0 psig) which prevents the ingress of corrosive sea air and moisture [1]. This pressure characteristic directly mitigates the operational risks associated with R-11's vacuum operation, reducing maintenance and extending service life in critical cooling systems [1].

Nuclear Material Processing Coolant with Criticality Safety Function

R-114's function as a neutron absorber, a property derived from its chlorine content and confirmed by comparative k∞ evaluations, makes it suitable for use as a coolant in nuclear fuel processing equipment where neutron multiplication must be controlled [2]. Alternative chlorine-free fluorocarbons are unsuitable for this application because they act as neutron moderators, which could increase reactivity and compromise criticality safety [2].

Performance Benchmarking and Retrofit Analysis for R-236ea Transition

For industrial chillers undergoing conversion from CFC-114 to HFC-236ea, the shell-side condensation performance data serves as a critical engineering reference . The quantified similarity in heat transfer coefficients and the observed performance parity on integral-fin tubes provide a validated baseline for predicting retrofit outcomes and avoiding performance degradation during the transition from ozone-depleting refrigerants .

• [1] DBpedia. (2022). 1,2-Dichlorotetrafluoroethane. DBpedia Knowledge Base. View Source
• [2] M. A. Bjorke et al. (1993). Nuclear criticality safety assessment of the proposed CFC replacement coolants. Oak Ridge National Laboratory, ORNL/TM--12475. View Source